Cas no 886497-32-1 (5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine)

5-(4-Methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine is a heterocyclic compound featuring a 1,2,4-triazine core substituted with an amine group and a 4-methoxy-3-nitrophenyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the phenyl ring enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its well-defined molecular architecture is advantageous for designing ligands, catalysts, or bioactive molecules. The compound’s stability under standard conditions and compatibility with further functionalization make it suitable for applications in medicinal chemistry and materials science.
5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine structure
886497-32-1 structure
Product Name:5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine
CAS No:886497-32-1
MF:C10H9N5O3
MW:247.210160970688
CID:5229290
Update Time:2025-06-08

5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine
    • Inchi: 1S/C10H9N5O3/c1-18-9-3-2-6(4-8(9)15(16)17)7-5-12-14-10(11)13-7/h2-5H,1H3,(H2,11,13,14)
    • InChI Key: HGUAEXLXTHDSTM-UHFFFAOYSA-N
    • SMILES: N1C=C(C2=CC=C(OC)C([N+]([O-])=O)=C2)N=C(N)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine Pricemore >>

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Additional information on 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine

Comprehensive Overview of 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine (CAS No. 886497-32-1)

The compound 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine (CAS No. 886497-32-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazine core substituted with a 4-methoxy-3-nitrophenyl group and an amine functionality, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine is its role as a building block for small-molecule inhibitors. With the rise of precision medicine and personalized therapies, this compound has been investigated for its ability to modulate specific pathways, such as kinase signaling. Its nitrophenyl and methoxy substituents contribute to its electronic properties, enhancing its binding affinity to target proteins. This has led to its inclusion in high-throughput screening libraries for identifying novel therapeutics.

In the context of green chemistry and sustainable synthesis, CAS No. 886497-32-1 has also been a subject of optimization. Researchers are developing eco-friendly catalytic methods to produce this compound with higher yields and lower environmental impact. The push for atom-efficient reactions and reduced waste aligns with global trends toward sustainable industrial practices. This focus on sustainability has made 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine a model compound for studying greener synthetic routes.

Another area of exploration is the compound's potential in material science. Its conjugated system and electron-withdrawing nitro group make it a candidate for designing organic semiconductors and photoactive materials. With the increasing demand for flexible electronics and optoelectronic devices, this compound could play a role in next-generation technologies. Its stability and tunable properties are being evaluated for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a regulatory perspective, 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine is not classified as a hazardous substance under major chemical inventories, making it accessible for research and development. However, proper handling and storage are recommended to ensure safety. The compound's patent landscape is also evolving, with several applications filed for its derivatives in therapeutic and industrial uses. This underscores its commercial potential and the need for continuous innovation.

In summary, 5-(4-methoxy-3-nitrophenyl)-1,2,4-triazin-3-amine (CAS No. 886497-32-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a valuable tool for scientists addressing challenges in drug discovery, sustainable chemistry, and emerging technologies. As research progresses, this compound is likely to remain at the forefront of interdisciplinary scientific advancements.

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